Cas no 17208-44-5 (2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI))

2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) structure
17208-44-5 structure
Product Name:2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
CAS No:17208-44-5
MF:C16H14Cl2O2
MW:309.187162876129
CID:122174
PubChem ID:4590299
Update Time:2025-04-18

2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butene,1,4-bis(o-chlorophenoxy)-, (E)- (8CI)
    • 1,4-BIS-(2-CHLOROPHENOXY)-2-BUTENE
    • 1-chloro-2-[4-(2-chlorophenoxy)but-2-enoxy]benzene
    • 1,1'-[But-2-ene-1,4-diylbis(oxy)]bis(2-chlorobenzene)
    • benzene, 1,1'-[2-butene-1,4-diylbis(oxy)]bis[2-chloro-
    • DTXSID50404635
    • 17208-44-5
    • Inchi: 1S/C16H14Cl2O2/c17-13-7-1-3-9-15(13)19-11-5-6-12-20-16-10-4-2-8-14(16)18/h1-10H,11-12H2
    • InChI Key: YHALUTJBMMSPIJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC=CCOC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 308.03722
  • Monoisotopic Mass: 308.0370851g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: 439.3°C at 760 mmHg
  • Flash Point: 158.1°C
  • Refractive Index: 1.58
  • PSA: 18.46
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